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CAS No.: 1009735-23-2

Cat. No.: B1469669

Get Quote

Executive Summary
Methyl 2-bromo-6-methoxynicotinate (CAS: 26156-48-9) is a high-value trifunctional scaffold

in medicinal chemistry. It serves as a critical "hinge-binding" precursor in the development of

kinase inhibitors and allosteric modulators for GPCRs.[1] Its utility stems from the orthogonal

reactivity of its three functional handles:

C2-Bromide: Highly activated for palladium-catalyzed cross-couplings and nucleophilic

aromatic substitution (

).

C3-Methyl Ester: A masked carboxylic acid suitable for directing groups or subsequent

amidation.
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C6-Methoxy Group: A latent pyridone functionality (via demethylation) or a site for late-stage

displacement.

This guide provides optimized protocols for the regioselective functionalization of the C2

position while preserving the C3-ester and C6-methoxy motifs, enabling the rapid generation of

diverse chemical libraries.

Structural & Reactivity Analysis[2]
Understanding the electronic environment is prerequisite to successful synthesis. The pyridine

ring is electron-deficient, but the substituent effects dictate the site of reaction.

The C2-Position (The "Hot Spot"): The bromine at C2 is the most reactive site. It is activated

for oxidative addition by the adjacent ring nitrogen and electronically depleted by the

electron-withdrawing ester at C3. This makes it an ideal candidate for Suzuki-Miyaura

coupling and

.

The C6-Position: The methoxy group is electron-donating by resonance (

), which slightly deactivates the ring compared to a simple halopyridine. However, it prevents
unwanted

at C6, ensuring regioselectivity at C2.

The C3-Ester: This group is sensitive to hydrolysis. Strong aqueous bases (e.g., NaOH,

LiOH) or prolonged heating in basic media will saponify the ester to the acid. Anhydrous or

mild carbonate bases are recommended during C2-functionalization to preserve this moiety.

Application I: C-C Bond Formation (Suzuki-Miyaura
Coupling)
The Suzuki coupling is the preferred method for introducing aryl or heteroaryl groups at C2.

The proximity of the C3-ester can cause steric hindrance with bulky phosphine ligands;

therefore, bidentate ligands like dppf are preferred to enforce a cis-geometry at the palladium

center, accelerating reductive elimination.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: General Procedure for C2-Arylation
Reagents:

Substrate: Methyl 2-bromo-6-methoxynicotinate (1.0 equiv)

Boronic Acid/Ester: Aryl boronic acid (1.2 equiv)

Catalyst:

(3-5 mol%)

Base:

(2.0 equiv) or

(for sterically demanding substrates)

Solvent: 1,4-Dioxane/Water (9:1 v/v) or Anhydrous Toluene (if ester hydrolysis is observed)

Step-by-Step Methodology:

Charge: In a reaction vial equipped with a magnetic stir bar, combine the nicotinates

substrate, boronic acid, and base.

Inertion: Seal the vial and purge with nitrogen or argon for 5 minutes.

Catalyst Addition: Add the Pd-catalyst quickly under a positive pressure of inert gas.

Solvation: Add degassed solvent (Dioxane/Water).[2]

Reaction: Heat the mixture to 80–90 °C for 4–12 hours. Note: Monitoring by LCMS is critical.

Do not exceed 100 °C to avoid ester hydrolysis.

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water

and brine. Dry the organic layer over

, filter, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).
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Optimization Table: Troubleshooting Low Yields
Observation Probable Cause Corrective Action

Start Material Remains
Catalyst deactivation or poor

oxidative addition.

Switch to a more active

precatalyst like XPhos Pd G3

or increase temp to 100 °C.

Hydrolyzed Product (Acid)
Base is too strong or water

content too high.

Switch base to anhydrous

and solvent to pure Toluene.

Protodeboronation Unstable boronic acid.

Use the corresponding Pinacol

Ester or add excess boronic

acid (1.5–2.0 equiv).

Homocoupling (Ar-Ar)
Oxidative coupling of boronic

acid.

Ensure rigorous degassing

(sparge with

for 10 min) before heating.

Application II: C-N Bond Formation (Amination)[4][5]
[6]
Introducing an amine at C2 is a common strategy to improve solubility and hydrogen-bonding

capacity. Two pathways exist: Nucleophilic Aromatic Substitution (

) and Buchwald-Hartwig Amination.

Decision Matrix: Which Route?
Use

if: The amine is primary, unhindered (e.g., methylamine, morpholine), and nucleophilic. The
C3-ester activates the C2-Br sufficiently for this to occur under thermal conditions.

Use Buchwald-Hartwig if: The amine is an aniline (aromatic), electron-deficient, or sterically

hindered.

Protocol B: Thermal (Metal-Free)
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Dissolve Methyl 2-bromo-6-methoxynicotinate (1.0 equiv) in DMSO or NMP (0.5 M).

Add the amine (1.5–2.0 equiv).

Add a non-nucleophilic base: DIPEA (2.0 equiv) to neutralize HBr.

Heat to 100–120 °C for 2–6 hours.

Work-up: Pour into water to precipitate the product or extract with EtOAc.

Protocol C: Buchwald-Hartwig Amination (Catalytic)
For challenging amines (e.g., 4-fluoroaniline).

Reagents:

Catalyst:

(2 mol%) + Xantphos (4 mol%) (Wide bite angle favors reductive elimination).

Base:

(2.0 equiv) (Milder than NaOtBu, preserves ester).

Solvent: 1,4-Dioxane (Anhydrous).[2]

Methodology:

Combine substrate, amine, base, Pd source, and ligand in a vial.

Purge with Argon. Add anhydrous dioxane.[2]

Heat to 100 °C for 12–16 hours.

Filter through a Celite pad to remove Pd black before purification.

Visual Workflow & Logic
The following diagram illustrates the divergent synthesis pathways starting from the core

scaffold.
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Caption: Divergent synthesis workflow showing C2-selective functionalization followed by C3-

ester elaboration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

